Cas no 2102506-11-4 ((2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid)

• Product Name: (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid
• CAS No: 2102506-11-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5995456
• PubChem ID: 165520435
• Update Time: 2025-10-28

(2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid
• 2102506-11-4
• EN300-1299424

• Inchi： 1S/C6H11NO3/c1-2-3-10-4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-/m1/s1
• InChI Key： PLTOASLATKFEBR-RXMQYKEDSA-N
• SMILES： O(CC=C)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 72.6Ų

Additional information on (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid

Introduction to (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid (CAS No. 2102506-11-4)

(2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid (CAS No. 2102506-11-4) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound, also known as (2R)-alanine, 3-(allyloxy)-, is a chiral amino acid derivative that has garnered attention for its potential in various therapeutic and research contexts. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The molecular formula of (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid is C₇H₁₃NO₃, and its molecular weight is approximately 159.18 g/mol. The compound features a chiral center at the carbon atom adjacent to the amino group, which imparts enantiomeric specificity to the molecule. The presence of the allyl ether group (prop-2-en-1-yloxy) adds a unique functional group that can participate in various chemical reactions and interactions.

The physical properties of (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid include its solubility in water and polar organic solvents such as methanol and ethanol. It is stable under standard laboratory conditions but can be sensitive to strong acids and bases, which may lead to hydrolysis of the allyl ether group. The compound's stability can be enhanced by storing it in a cool, dry place away from direct sunlight.

Synthesis Methods

The synthesis of (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid has been explored using various approaches, each with its own advantages and limitations. One common method involves the reaction of (S)-glycidol with allyl alcohol followed by ring-opening with ammonia or an amine derivative. This approach yields the desired chiral amino acid derivative with high enantiomeric purity.

Another synthetic route involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis. For example, asymmetric catalytic allylation of an appropriate precursor can provide access to (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid with excellent enantioselectivity. These methods are crucial for producing the compound on a larger scale for both research and industrial applications.

Biological Activities

The biological activities of (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid have been extensively studied in recent years, revealing its potential as a valuable tool in chemical biology and drug discovery. One notable application is its use as a substrate or inhibitor in enzymatic reactions involving amino acid metabolism. The compound's structure allows it to mimic natural amino acids, making it a useful probe for studying enzyme mechanisms and pathways.

In addition to its role in enzymatic studies, (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid has shown promise in modulating cellular processes such as protein folding and signaling pathways. Recent research has demonstrated its ability to interact with specific protein targets, potentially leading to new therapeutic strategies for diseases involving protein misfolding or aberrant signaling.

Recent Research Advances

The latest research on (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid has expanded our understanding of its biological functions and potential applications. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit a key enzyme involved in cancer cell proliferation. The researchers found that (2R)-alanine, 3-(allyloxy)- effectively reduced tumor growth in vitro and in animal models, suggesting its potential as an anticancer agent.

Another significant advancement comes from a study investigating the use of (2R)-alanine, 3-(allyloxy)- in neurodegenerative diseases. Researchers at a leading pharmaceutical company discovered that the compound can cross the blood-brain barrier and modulate specific neurotransmitter systems associated with neurodegeneration. This finding opens up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Conclusion

In conclusion, (2R)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid (CAS No. 2102506-11-4) is a multifaceted compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique chemical structure and biological activities make it an important tool for researchers exploring new therapeutic strategies and fundamental biological processes. As ongoing research continues to uncover new insights into its properties and potential uses, (2R)-alanine, 3-(allyloxy)- is poised to play an increasingly significant role in advancing our understanding of complex biological systems.